Cas no 111714-49-9 (D-Ornithine, 2-ethynyl-(9CI))

• Product Name: D-Ornithine, 2-ethynyl-(9CI)
• CAS No: 111714-49-9
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 129370
• Update Time: 2024-01-24

D-Ornithine, 2-ethynyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• D-Ornithine, 2-ethynyl-(9CI)
• D-Ornithine, 2-ethynyl- (9CI)

• Inchi： 1S/C7H12N2O2/c1-2-7(9,6(10)11)4-3-5-8/h1H,3-5,8-9H2,(H,10,11)/t7-/m1/s1
• InChI Key： JWWZUFCRQMJENK-SSDOTTSWSA-N
• SMILES： C(O)(=O)[C@@](C#C)(CCCN)N

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• PSA: 89.34